Cas no 821800-90-2 (L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-)
821800-90-2 structure
Product Name:L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-
CAS No:821800-90-2
MF:C45H63N9O9
MW:874.036630868912
CID:696232
PubChem ID:71419669
Update Time:2025-04-19
L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl- Chemical and Physical Properties
Names and Identifiers
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- L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-
- (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]hexanoyl]pyrrolidine-2-carbon
- DTXSID90838899
- 821800-90-2
- L-Seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-L-tryptophan
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- Inchi: 1S/C45H63N9O9/c1-27(2)22-34(51-41(58)37-17-10-20-53(37)43(60)31(47)26-55)39(56)50-35(23-28-12-4-3-5-13-28)40(57)49-33(16-8-9-19-46)44(61)54-21-11-18-38(54)42(59)52-36(45(62)63)24-29-25-48-32-15-7-6-14-30(29)32/h3-7,12-15,25,27,31,33-38,48,55H,8-11,16-24,26,46-47H2,1-2H3,(H,49,57)(H,50,56)(H,51,58)(H,52,59)(H,62,63)/t31-,33-,34-,35-,36-,37-,38-/m0/s1
- InChI Key: GEBSSMZSAJSJJJ-FCNDXCBGSA-N
- SMILES: O=C([C@H](CCCCN)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CO)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 873.47487462g/mol
- Monoisotopic Mass: 873.47487462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 63
- Rotatable Bond Count: 22
- Complexity: 1580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 282Ų
L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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